4-Bromo-7-fluoroindolin-2-one
Overview
Description
4-Bromo-7-fluoroindolin-2-one is a chemical compound with the molecular formula C8H5BrFNO . It has a molecular weight of 230.03 .
Molecular Structure Analysis
The InChI code for 4-Bromo-7-fluoroindolin-2-one is 1S/C8H5BrFNO/c9-5-1-2-6 (10)8-4 (5)3-7 (12)11-8/h1-3,11-12H . This code provides a specific string of characters that represent the molecular structure of the compound.Physical And Chemical Properties Analysis
4-Bromo-7-fluoroindolin-2-one is a solid at room temperature . It should be stored in a dark place, sealed in dry conditions, and at room temperature .Scientific Research Applications
Pharmacokinetics and Drug Development
4-Bromo-7-fluoroindolin-2-one exhibits properties that make it a candidate for drug development. Its high gastrointestinal absorption and blood-brain barrier permeability suggest potential uses in central nervous system drugs. Moreover, it’s not a substrate for P-glycoprotein, which often pumps therapeutic drugs out of cells, making it a promising compound for further pharmacokinetic studies .
Molecular Dynamics Simulation
The compound has been used in molecular dynamics simulations to understand stereochemistry, isomerism, hybridization, and orbitals. These simulations can help predict the behavior of molecules in various environments, which is crucial for designing new drugs and materials .
Synthetic Chemistry
In synthetic chemistry, 4-Bromo-7-fluoroindolin-2-one serves as an intermediate for the synthesis of more complex molecules. Its reactivity with sodium hydroxide, for example, has been utilized to produce derivatives under controlled conditions, which are then used for further chemical reactions .
Biological Studies
The compound’s ability to inhibit CYP1A2, an enzyme involved in drug metabolism, makes it useful for studying drug-drug interactions and enzyme kinetics in biological systems. This can provide insights into how drugs are metabolized in the body and how different drugs might interact with each other .
Environmental Chemistry
The compound’s physicochemical properties, such as solubility and lipophilicity, can be studied in the context of environmental chemistry. Researchers can investigate how it interacts with environmental factors, which is important for understanding the fate and transport of chemicals in the environment .
Safety and Toxicology
The safety profile of 4-Bromo-7-fluoroindolin-2-one, including its hazard statements and precautionary measures, is essential for handling the compound in a laboratory setting. It provides a basis for studying the toxicological effects of similar compounds and developing safety protocols .
Safety and Hazards
The compound is labeled with the GHS07 pictogram, indicating that it can be harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust, using only outdoors or in a well-ventilated area, wearing protective gloves/protective clothing/eye protection/face protection .
properties
IUPAC Name |
4-bromo-7-fluoro-1,3-dihydroindol-2-one |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H5BrFNO/c9-5-1-2-6(10)8-4(5)3-7(12)11-8/h1-2H,3H2,(H,11,12) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QMTQFUFNWYQCGN-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2=C(C=CC(=C2NC1=O)F)Br |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H5BrFNO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
230.03 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Bromo-7-fluoroindolin-2-one | |
CAS RN |
1260903-30-7 |
Source
|
| Record name | 4-bromo-7-fluoro-2,3-dihydro-1H-indol-2-one | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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